N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-3-tosylquinolin-4-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-ethyl-3-(4-methylphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C26H24N2O4S/c1-3-18-6-10-22-21(14-18)26(28-19-7-11-23-24(15-19)32-13-12-31-23)25(16-27-22)33(29,30)20-8-4-17(2)5-9-20/h4-11,14-16H,3,12-13H2,1-2H3,(H,27,28)
• InChI Key: NJIQQBUJVDLKBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)C)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C26H24N2O4S
• Molecular Weight: 460.5 g/mol

Description

“N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-3-tosylquinolin-4-amine” is a complex organic compound. It contains a 2,3-dihydrobenzo[b][1,4]dioxin moiety, which is a type of oxygen-containing heterocycle. It also has a quinoline group, which is a type of nitrogen-containing heterocycle. The tosyl (or toluenesulfonyl) group is a common protecting group in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 2,3-dihydrobenzo[b][1,4]dioxin and quinoline rings would likely contribute to the compound’s rigidity and shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For instance, the amine group might undergo reactions with acids or electrophiles, and the tosyl group could be displaced by nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Characterization

• A study on the solid-phase synthesis of 3,4-dihydroquinazoline derivatives highlighted a novel method for synthesizing dihydroquinazoline derivatives with excellent yield and purity, which could suggest potential routes for synthesizing related compounds such as N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-ethyl-3-tosylquinolin-4-amine (Zhang et al., 2001).

Biological Evaluation and Drug Development

• Research on the 2,4-diaminoquinazoline series as anti-tubercular agents provided an extensive evaluation of this compound class for tuberculosis drug discovery, indicating the potential for structurally similar compounds in therapeutic applications (Odingo et al., 2014).

Enzyme Inhibition Studies

• The synthesis and antimicrobial activities of some new 1,2,4-Triazole Derivatives explored the potential of these compounds against various microorganisms, suggesting that modifications to the core structure could yield potent antimicrobial agents (Bektaş et al., 2010).

Molecular Docking and Structural Analysis

• A study on N-(4-bromobenzylidene)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine involved synthesis, crystal structure analysis, and molecular docking to evaluate its inhibition of PLA2, providing a template for understanding how structural features influence biological activity (Hema et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with it.

Future Directions

Potential future research on this compound could include studying its synthesis, investigating its reactivity, and exploring its potential uses, such as in medicine or materials science.